Cas no 1354011-17-8 ((S)-3-[(2-Amino-ethyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester)

• Product Name: (S)-3-[(2-Amino-ethyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester
• CAS No: 1354011-17-8
• Molecular Formula: C₁₆H₂₅N₃O₂
• Molecular Weight: 291.388603925705
• CID: 2159312

(S)-3-[(2-Amino-ethyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester Properties

Names and Identifiers

• (S)-3-[(2-amino-ethyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester
• (S)-Benzyl 3-((2-aminoethyl)(ethyl)amino)pyrrolidine-1-carboxylate
• AM96392
• (S)-3-[(2-aminoethyl)ethylamino]pyrrolidine-1-carboxylic acid benzyl ester

• InChIKey： QWMOZIRGKNUUDS-HNNXBMFYSA-N
• Inchi： 1S/C16H25N3O2/c1-2-18(11-9-17)15-8-10-19(12-15)16(20)21-13-14-6-4-3-5-7-14/h3-7,15H,2,8-13,17H2,1H3/t15-/m0/s1
• SMILES： O(CC1C=CC=CC=1)C(N1CC[C@@H](C1)N(CC)CCN)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Heavy Atom Count: 21
• Complexity: 319
• Topological Polar Surface Area: 58.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls